7-Bromo-6-chloro-5-nitro-1,4-dihydro-2,3-quinoxalinedione

• Molecular Formula: C8H3BrClN3O4
• Molecular Weight: 320.48 g/mol
• IUPAC Name: 7-bromo-6-chloro-5-nitro-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C8H3BrClN3O4/c9-2-1-3-5(6(4(2)10)13(16)17)12-8(15)7(14)11-3/h1H,(H,11,14)(H,12,15)
• InChI Key: DQKMWWRESVLPIX-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1Br)Cl)[N+](=O)[O-])NC(=O)C(=O)N2

Description

7-Bromo-6-chloro-5-nitro-1,4-dihydro-2,3-quinoxalinedione is a useful research compound. Its molecular formula is C8H3BrClN3O4 and its molecular weight is 320.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloro-5-nitro-1,4-dihydroquinoxaline-2,3-dione (35 mg, 0.14 mmol) in DMF (0.35 mL), N-bromosuccinimide (39 mg, 0.22 mmol) was added and the solution was stirred at 28° C. for 5 days. The resulting solution was then diluted with water (3.5 mL) and the yellow solid was filtered, washed with water (2.0 mL) and dried to obtain 42 mg crude product as a yellow powder. It was purified by successive crystallization (three times) from DMSO-water (3:1) to furnish 18 mg (44%) of pure title compound as shining yellow flakes, m.p.>350° C.; 1H NMR (DMSO-d6): δ7.483 (s, 1H), 12.222 (s, 1H), 12.323 (br s, 1H); IR (KBr, cm-1): 3418, 3118, 1700, 1550, 1400, 1350, 1006, 675, 562.